An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction of 2-(Dimethylamino)-4-iodobenzaldehyde
An In-Depth Technical Guide to the Crystal Structure and X-ray Diffraction of 2-(Dimethylamino)-4-iodobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive analysis of the anticipated crystal structure and X-ray diffraction characteristics of 2-(dimethylamino)-4-iodobenzaldehyde. As of the date of this publication, experimental crystallographic data for this specific compound is not available in the public domain. Therefore, this guide employs a predictive approach, leveraging detailed structural analyses of two closely related analogues: 4-(dimethylamino)benzaldehyde (DMABA) and 4-iodobenzaldehyde. By examining the known crystal structures and intermolecular interactions of these precursors, we can infer the likely solid-state conformation and packing of the title compound. This document further outlines a plausible synthetic route for 2-(dimethylamino)-4-iodobenzaldehyde and details the standardized experimental workflow for its single-crystal X-ray diffraction analysis. This guide is intended to serve as a valuable resource for researchers in crystallography, medicinal chemistry, and materials science, providing a robust theoretical framework for the future experimental characterization of this and similar molecular systems.
Introduction: The Significance of Substituted Benzaldehydes
Benzaldehyde and its derivatives are fundamental building blocks in organic synthesis, with wide-ranging applications in the pharmaceutical, agrochemical, and fragrance industries. Their utility stems from the reactivity of the aldehyde functional group and the tunable electronic and steric properties of the aromatic ring through substitution. The introduction of substituents such as a dimethylamino group and an iodine atom, as in the case of 2-(dimethylamino)-4-iodobenzaldehyde, is of particular interest. The dimethylamino group acts as a strong electron-donating group, influencing the electronic properties of the molecule, while the iodine atom can participate in halogen bonding and serves as a versatile handle for further functionalization through cross-coupling reactions.
Understanding the three-dimensional arrangement of atoms in the solid state, i.e., the crystal structure, is paramount for predicting and controlling the physicochemical properties of a compound, including its solubility, stability, and bioavailability – all critical parameters in drug development. Single-crystal X-ray diffraction is the definitive technique for elucidating this atomic-level architecture.
This guide addresses the current knowledge gap regarding the crystal structure of 2-(dimethylamino)-4-iodobenzaldehyde by providing a detailed, predictive analysis based on high-quality crystallographic data of its constituent structural motifs.
Predicted Molecular and Crystal Structure
While awaiting experimental determination, we can postulate the key structural features of 2-(dimethylamino)-4-iodobenzaldehyde by dissecting the known crystal structures of 4-(dimethylamino)benzaldehyde and 4-iodobenzaldehyde.
Insights from 4-(Dimethylamino)benzaldehyde (DMABA)
The crystal structure of 4-(dimethylamino)benzaldehyde has been well-characterized. It crystallizes in the monoclinic space group P2₁/n. The asymmetric unit contains two independent, yet conformationally similar, molecules. Key features of its solid-state structure include:
-
Planarity: The aldehyde and dimethylamino groups are nearly coplanar with the benzene ring, facilitating π-electron delocalization across the molecule.
-
Intermolecular Interactions: The crystal packing is stabilized by a network of weak intermolecular interactions, including C-H···O hydrogen bonds that link molecules into chains. Furthermore, π-π stacking interactions between the benzene rings of adjacent molecules contribute to the overall stability of the crystal lattice.
Insights from 4-Iodobenzaldehyde
The crystal structure of 4-iodobenzaldehyde is available in the Cambridge Structural Database (CSD) under the deposition number 129105. Its analysis reveals:
-
Halogen Bonding: The iodine atom is capable of forming halogen bonds (C-I···O or C-I···π interactions), which are directional, non-covalent interactions that can significantly influence crystal packing.
-
Molecular Conformation: Similar to DMABA, the aldehyde group tends to be coplanar with the aromatic ring to maximize conjugation.
Predictive Analysis for 2-(Dimethylamino)-4-iodobenzaldehyde
Based on the analysis of the two analogues, we can predict the following for the crystal structure of 2-(dimethylamino)-4-iodobenzaldehyde:
-
Intramolecular Steric Effects: The placement of the dimethylamino group at the ortho position relative to the aldehyde will likely induce some steric strain. This may result in a slight twisting of the aldehyde and dimethylamino groups out of the plane of the benzene ring to minimize steric hindrance.
-
Intermolecular Interactions: The crystal packing will likely be a complex interplay of several non-covalent interactions. We can anticipate the presence of:
-
C-H···O hydrogen bonds involving the aldehyde oxygen.
-
Halogen bonds involving the iodine atom, likely interacting with the aldehyde oxygen or the aromatic π-system of a neighboring molecule.
-
π-π stacking interactions between the aromatic rings.
-
-
Crystal System and Space Group: It is plausible that the compound will crystallize in a centrosymmetric space group within a common crystal system for organic molecules, such as monoclinic or orthorhombic.
Crystallographic Data Comparison
To facilitate future experimental validation, the known crystallographic data for 4-(dimethylamino)benzaldehyde and 4-iodobenzaldehyde are summarized below.
| Parameter | 4-(Dimethylamino)benzaldehyde (DMABA) | 4-Iodobenzaldehyde (CCDC 129105) |
| Chemical Formula | C₉H₁₁NO | C₇H₅IO |
| Formula Weight ( g/mol ) | 149.19 | 232.02 |
| Crystal System | Monoclinic | Orthorhombic |
| Space Group | P2₁/n | P2₁2₁2₁ |
| a (Å) | 10.356(6) | 6.027(2) |
| b (Å) | 7.686(4) | 7.538(3) |
| c (Å) | 20.8434(13) | 15.998(6) |
| α (°) | 90 | 90 |
| β (°) | 96.808(13) | 90 |
| γ (°) | 90 | 90 |
| Volume (ų) | 1647.4(12) | 726.7(5) |
| Z | 8 | 4 |
| Temperature (K) | 123(2) | 293 |
| Radiation | Mo Kα (λ = 0.71073 Å) | Mo Kα (λ = 0.71073 Å) |
Experimental Protocols
Proposed Synthesis of 2-(Dimethylamino)-4-iodobenzaldehyde
A plausible synthetic route to the target compound involves a two-step process starting from a suitable precursor, such as N,N-dimethyl-3-iodoaniline.
Step 1: Formylation via the Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction is a classic method for the formylation of electron-rich aromatic compounds.
-
Reagents:
-
N,N-dimethyl-3-iodoaniline
-
Phosphorus oxychloride (POCl₃)
-
N,N-Dimethylformamide (DMF)
-
Ice-water
-
Aqueous sodium hydroxide (NaOH) solution
-
-
Procedure:
-
In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), cool DMF to 0 °C.
-
Slowly add phosphorus oxychloride dropwise to the cooled DMF with continuous stirring. This forms the Vilsmeier reagent in situ.
-
After the formation of the Vilsmeier reagent, add N,N-dimethyl-3-iodoaniline dropwise to the reaction mixture at 0 °C.
-
Allow the reaction to warm to room temperature and then heat to a moderate temperature (e.g., 60-80 °C) for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, carefully pour the reaction mixture onto crushed ice to quench the reaction and hydrolyze the intermediate iminium salt.
-
Neutralize the acidic solution with an aqueous NaOH solution until the product precipitates.
-
Collect the crude product by filtration, wash with cold water, and dry under vacuum.
-
Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.
-
Step 2: Characterization
The synthesized product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity before proceeding to crystallographic studies.
Single-Crystal X-ray Diffraction Workflow
The determination of the crystal structure of the synthesized 2-(dimethylamino)-4-iodobenzaldehyde would follow a standardized workflow.
4.2.1. Crystal Growth
High-quality single crystals are a prerequisite for successful X-ray diffraction analysis. Suitable crystals can be grown by various methods, including:
-
Slow evaporation: A solution of the purified compound in a suitable solvent (or solvent mixture) is allowed to evaporate slowly at room temperature.
-
Solvent diffusion: A solution of the compound is layered with a miscible solvent in which the compound is less soluble.
-
Vapor diffusion: A solution of the compound is placed in a small vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is insoluble.
4.2.2. Data Collection
-
A suitable single crystal is selected under a microscope and mounted on a goniometer head.
-
The mounted crystal is placed on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα) and a detector.
-
The crystal is cooled to a low temperature (typically 100-150 K) to minimize thermal vibrations of the atoms.
-
A series of diffraction images are collected as the crystal is rotated through a range of angles.
4.2.3. Data Processing and Structure Solution
-
The collected diffraction images are processed to determine the unit cell parameters and the intensities of the diffraction spots.
-
The space group of the crystal is determined from the systematic absences in the diffraction data.
-
The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.
-
The structural model is refined against the experimental data using least-squares methods to optimize the atomic coordinates, displacement parameters, and other structural parameters.
-
Hydrogen atoms are typically placed in calculated positions and refined using a riding model.
-
The final refined structure is validated using crystallographic software to check for consistency and quality.
Visualization of Key Processes
To provide a clearer understanding of the proposed experimental and analytical workflows, the following diagrams are presented.
Caption: Standard workflow for single-crystal X-ray diffraction analysis.
Potential Applications in Drug Development
Substituted benzaldehydes are valuable pharmacophores in medicinal chemistry. The unique combination of a dimethylamino group and an iodine atom in 2-(dimethylamino)-4-iodobenzaldehyde suggests several potential applications:
-
Scaffold for Novel Therapeutics: The molecule can serve as a versatile starting material for the synthesis of more complex drug candidates. The aldehyde group can be readily transformed into other functional groups, and the iodine atom provides a site for introducing diversity through reactions like the Suzuki or Sonogashira couplings.
-
Probing Protein-Ligand Interactions: The iodine atom can act as a heavy atom for phasing in protein crystallography, aiding in the structure determination of drug targets. Additionally, its ability to form halogen bonds can be exploited in the design of potent and selective enzyme inhibitors.
-
Bioorthogonal Chemistry: The aldehyde group can be utilized in bioorthogonal ligation reactions for the labeling and tracking of biomolecules in living systems.
Conclusion
While the crystal structure of 2-(dimethylamino)-4-iodobenzaldehyde remains to be experimentally determined, this technical guide provides a robust predictive analysis based on the known crystal structures of 4-(dimethylamino)benzaldehyde and 4-iodobenzaldehyde. We anticipate a structure influenced by a combination of steric effects from the ortho-dimethylamino group and a network of non-covalent interactions, including hydrogen and halogen bonds. The outlined synthetic and crystallographic protocols provide a clear roadmap for the future empirical investigation of this compound. The elucidation of its crystal structure will undoubtedly provide valuable insights for the rational design of novel pharmaceuticals and functional materials.
References
-
Gao, B., & Zhu, J.-L. (2008). 4-(Dimethylamino)benzaldehyde. Acta Crystallographica Section E: Structure Reports Online, 64(6), o1182. [Link]
-
Cambridge Crystallographic Data Centre. (1997). CSD Entry 129105: 4-iodobenzaldehyde. [Link]
-
Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122. [Link]
-
Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of non-aromatic compounds. Organic Reactions, 56, 355-659. [Link]
-
Tang, R.-J., Milcent, T., & Crousse, B. (2018). Hexafluoroisopropanol as a Promoter for a Mild and Regioselective Halogenation of Arenes and Heterocycles with N-Halosuccinimides. The Journal of Organic Chemistry, 83(2), 930-938. [Link]
-
PubChem. (n.d.). 4-Iodobenzaldehyde. National Center for Biotechnology Information. Retrieved March 25, 2026, from [Link]
-
Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122. [Link]
